Cas no 41552-86-7 (Adenosine, N,N-bis(2-hydroxyethyl)-)
41552-86-7 structure
Product Name:Adenosine, N,N-bis(2-hydroxyethyl)-
CAS No:41552-86-7
MF:C14H21N5O6
MW:355.346442937851
CID:323954
PubChem ID:16395540
Update Time:2025-04-19
Adenosine, N,N-bis(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, N,N-bis(2-hydroxyethyl)-
- (2R,3R,4S,5R)-2-[6-[bis(2-hydroxyethyl)amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 41552-86-7
- (2R,3R,4S,5R)-2-{6-[bis(2-hydroxyethyl)amino]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
- N,N-Bis(2-hydroxyethyl)adenosine
- (2R,3R,4S,5R)-2-(6-(Bis(2-hydroxyethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- DTXSID00585908
-
- Inchi: 1S/C14H21N5O6/c20-3-1-18(2-4-21)12-9-13(16-6-15-12)19(7-17-9)14-11(24)10(23)8(5-22)25-14/h6-8,10-11,14,20-24H,1-5H2/t8-,10-,11-,14-/m1/s1
- InChI Key: YBTVDTYXXXGYIU-IDTAVKCVSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(CCO)CCO)O)O
Computed Properties
- Exact Mass: 355.14918341g/mol
- Monoisotopic Mass: 355.14918341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 157Ų
Adenosine, N,N-bis(2-hydroxyethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
41552-86-7 (Adenosine, N,N-bis(2-hydroxyethyl)-) Related Products
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